Cas no 885273-90-5 (3-(2-methylphenyl)-1,2-oxazole-5-carbaldehyde)

• Product Name: 3-(2-methylphenyl)-1,2-oxazole-5-carbaldehyde
• CAS No: 885273-90-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 892762
• PubChem ID: 55212091
• Update Time: 2025-04-19

3-(2-methylphenyl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(o-Tolyl)isoxazole-5-carbaldehyde
• 3-(2-methylphenyl)-1,2-oxazole-5-carbaldehyde
• 3-o-Tolyl-isoxazole-5-carbaldehyde
• A862044
• FT-0705316
• AKOS006230722
• DTXSID40716890
• AB27308
• 885273-90-5
• 3-o-Tolylisoxazole-5-carbaldehyde
• DB-077548

• Inchi： 1S/C11H9NO2/c1-8-4-2-3-5-10(8)11-6-9(7-13)14-12-11/h2-7H,1H3
• InChI Key： CIXUTBXNSVHVQC-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 2.46250